Cas no 5348-74-3 (Benzoic acid,4-hydroxy-3-methoxy-, butyl ester)
5348-74-3 structure
Product Name:Benzoic acid,4-hydroxy-3-methoxy-, butyl ester
Benzoic acid,4-hydroxy-3-methoxy-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-hydroxy-3-methoxy-, butyl ester
- butyl vanillate
- butyl 4-hydroxy-3-methoxybenzoate
- 5348-74-3
- Vanillic acid, n-butyl ester
- EINECS 226-307-1
- Benzoic acid, 4-hydroxy-3-methoxy-, butyl ester
- NSC 1331
- NSC1331
- 3-Methoxy-4-hydroxybenzoic acid butyl ester
- DTXSID30201664
- 6X7PR66YRR
- SCHEMBL8889247
- NSC-1331
- 4-Hydroxy-3-methoxybenzoic acid butyl ester
- UNII-6X7PR66YRR
- 4-HYDROXY-3-METHOXYBENZOIC ACID, BUTYL ESTER
- NS00032770
- CHEMBL3819596
-
- Inchi: 1S/C12H16O4/c1-3-4-7-16-12(14)9-5-6-10(13)11(8-9)15-2/h5-6,8,13H,3-4,7H2,1-2H3
- InChI Key: TUOSEEPBHUCCAO-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=C(C=1)OC)O)=O)CCCC
Computed Properties
- Exact Mass: 224.10488
- Monoisotopic Mass: 224.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 55.8A^2
Experimental Properties
- Density: 1.125
- Boiling Point: 343°Cat760mmHg
- Flash Point: 127.5°C
- Refractive Index: 1.519
- PSA: 55.76
Benzoic acid,4-hydroxy-3-methoxy-, butyl ester Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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